Overcoming excitonic bottleneck in organic solar cells: electronic structure and spectra of novel semiconducting donor–acceptor block copolymers†

Physical Chemistry Chemical Physics Pub Date: 2011-04-01 DOI: 10.1039/C0CP02180F

Abstract

A novel class of organic semiconductors aimed at improving the efficiency of organic photovoltaic devices is investigated by an ab initio electronic structure theory. Two conjugated block copolymers composed of chemically bound donor and acceptor blocks show substantial charge transfer upon photoexcitation, suggesting that the optically excited states are separated charge pairs rather than strongly interacting charges forming excitons. In contrast, little charge transfer is seen in the ground electronic state. The optical cross-sections of the charge separated states are quite high due to a good overlap of the tails of the ground and excited state wavefunctions. The absorption spectra of the systems cover visible spectrum and extend to the infrared, suggesting good prospects for light harvesting. The calculation results indicate that the proposed class of semiconducting molecular heterojunctions may overcome the exciton bottleneck problem in organic photovoltaic materials.

Graphical abstract: Overcoming excitonic bottleneck in organic solar cells: electronic structure and spectra of novel semiconducting donor–acceptor block copolymers
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Physical Chemistry Chemical Physics
Journal Name：Physical Chemistry Chemical Physics
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